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Compound of Interest

Compound Name: MTX-211

Cat. No.: B609364

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the long-term stability and proper handling of MTX-211 stock
solutions. As a novel compound, comprehensive public stability data for MTX-211 is limited.
Therefore, this guide incorporates general best practices for handling bioactive small molecules
and relevant stability data from the well-studied parent compound, Methotrexate (MTX), to
provide a robust framework for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing MTX-211 stock solutions?

Al: Based on available datasheets, MTX-211 is soluble in DMSO at concentrations up to 48
mg/mL (100.34 mM)[1]. For in vivo applications, specific formulations using vehicles like a
combination of DMSO, PEG300, Tween80, and water, or DMSO and corn oil have been noted,
but these should be prepared fresh for immediate use[1].

Q2: How should | store my MTX-211 stock solution for long-term use?

A2: For long-term storage, it is recommended to store MTX-211 stock solutions in tightly sealed
vials at -80°C.[2] General guidelines for bioactive small molecules suggest that solutions stored
as aliquots at -20°C are typically usable for up to one month.[3] To avoid repeated freeze-thaw
cycles, which can degrade the compound, it is crucial to prepare single-use aliquots.

Q3: How long is the MTX-211 powder stable?
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A3: The solid powder form of MTX-211 is stable for up to 3 years when stored at -20°C.[1]
Q4: Are there any known incompatibilities for MTX-2117

A4: MTX-211 should be kept away from strong acids/alkalis and strong oxidizing/reducing
agents.[2]

Q5: My experimental results are inconsistent. Could my MTX-211 stock solution have
degraded?

A5: Inconsistent results can be a sign of compound degradation. Visually inspect your stock
solution for any signs of precipitation or color change. If you suspect degradation, it is
recommended to prepare a fresh stock solution. For critical experiments, consider performing a
quality control check, such as HPLC or LC-MS, to assess the purity of your stock solution.

Q6: What are the potential degradation pathways for compounds like MTX-2117

A6: While specific degradation pathways for MTX-211 are not well-documented, related
compounds like Methotrexate can undergo photodegradation, oxidation, and hydrolysis.[4][5][6]
Degradation can involve N-demethylation, oxidation of the glutamic acid moiety, and cleavage
of the C-N bond.[4][5] It is crucial to protect solutions from light and store them under
recommended conditions to minimize degradation.[7][8]

Stability Data for Methotrexate (MTX) as a Reference

The following tables summarize the stability of the related compound, Methotrexate (MTX), in
various conditions. This data can serve as a helpful reference for handling MTX-211, but it
should be noted that the stability of MTX-211 may differ.

Table 1: Stability of Methotrexate Solutions
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. Solvent/Diluen  Storage Stability
Concentration . Reference
Temperature Duration
0.2 mg/mL & 20 0.9% Sodium 25°C (protected
o ) 28 days [8]
mg/mL Chloride Injection  from light)
5% Dextrose 25°C (protected
20 mg/mL o ) 28 days [8]
Injection from light)
5% Dextrose 25°C (protected
0.2 mg/mL o ) 3 days [8]
Injection from light)
Polyethylene -
25 mg/mL i Not specified At least 120 days [9]
Syringes
With benzyl
) ] 2°C to 8°C (after
Multi-dose vials alcohol ] 30 days [7][10]
) first puncture)
preservative

Experimental Protocols

Protocol: Assessing the Stability of MTX-211 Stock Solutions via HPLC

This protocol outlines a general method for determining the stability of your MTX-211 stock

solution over time.

o Preparation of Stock Solution:

o Dissolve MTX-211 powder in an appropriate solvent (e.g., DMSO) to a known

concentration.

o Filter the solution through a 0.22 um syringe filter to remove any particulates.

o Dispense the stock solution into single-use aliquots in tightly sealed, light-protected vials.

o Storage:

o Store the aliquots at the desired temperatures (e.g., -20°C and -80°C).

o Include a baseline sample (T=0) for immediate analysis.
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e Sample Analysis:

o

each storage temperature.

o Allow the aliquot to thaw completely and equilibrate to room temperature.

o Dilute the sample to a suitable concentration for HPLC analysis.

At designated time points (e.g., 1 week, 1 month, 3 months), retrieve one aliquot from

o Analyze the sample using a validated HPLC method with a suitable column (e.g., C18)

and mobile phase.

o Use a UV detector set to the appropriate wavelength for MTX-211.

o Data Analysis:

o

baseline (T=0) sample.

o

[¢]

[¢]

Visualizations

A decrease in the peak area over time indicates degradation.

Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing MTX-211 stock solution stability.
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Caption: Potential degradation pathways for MTX-211.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleck.co.jp [selleck.co.jp]

2. MTX211|1952236-05-3|MSDS [dcchemicals.com]

3. medchemexpress.com [medchemexpress.com]

4. Photodegradation of methotrexate in aqueous solution: degradation kinetics and
identification of transformation products - PubMed [pubmed.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. pfizermedical.com [pfizermedical.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b609364?utm_src=pdf-body
https://www.benchchem.com/product/b609364?utm_src=pdf-body-img
https://www.benchchem.com/product/b609364?utm_src=pdf-body
https://www.benchchem.com/product/b609364?utm_src=pdf-custom-synthesis
https://www.selleck.co.jp/datasheet/mtx-211-S654102-DataSheet.pdf
https://dcchemicals.com/msds/MSDS_DC10871.html
https://www.medchemexpress.com/technical-support_stability-and-storage.htm
https://pubmed.ncbi.nlm.nih.gov/34431057/
https://pubmed.ncbi.nlm.nih.gov/34431057/
https://www.researchgate.net/publication/350826892_Photodegradation_of_methotrexate_in_aqueous_solution_degradation_kinetics_and_identification_of_transformation_products
https://www.researchgate.net/publication/341771020_Degradation_of_methotrexate_by_UVPeroxymonosulphate_Kinetics_effect_of_operational_parameters_and_mechanism
https://www.pfizermedical.com/methotrexate-0/storage-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

8. Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection
with limit tests for impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

e 9. researchgate.net [researchgate.net]
e 10. pfizermedicalinformation.ca [pfizermedicalinformation.ca]

 To cite this document: BenchChem. [MTX-211 Stock Solutions: A Guide to Long-Term
Stability and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609364#long-term-stability-of-mtx-211-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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